Cas no 109428-53-7 ((2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid)

• Product Name: (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• CAS No: 109428-53-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD08669662
• CID: 62773
• PubChem ID: 194816
• Update Time: 2025-06-23

(2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.3.0]octane-3-carboxylic acid
• (1S,3S,5S)-2-Azabicyclo< 3.3.0> octan-3-carbonsaeure
• (1S,3S,5S)-2-Azabicyclo< 3.3.0> octan-3-carbonsaure
• (2S,3aS,6aS)-octahydro-cyclopenta[b]pyrrole-2-carboxylic acid
• (2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrole-2-carboxylic acid hydrochlo
• (S,S,S)-2-azabicyclo[3.3.0]octane-3-carboxylic acid hydrochloride
• (S,S,S)-2-azabicyclo< 3.3.0> octane-3-carboxylic acid hydrochloride
• 2-aza-bicyclo[3.3.0]octane-3-carboxylic acid
• Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, [2S-(2a,3ab,6ab)]-
• (2S,3AS,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylicacid
• EOS-61473
• Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, (2S,3aS,6aS)- (9CI)
• (R)-Endo-cis-2-azabicyclo[3,3,0]octane-3-carboxylic acid
• (2s,3as,6as)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• (2R,3aR,6aR)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• OQHKEWIEKYQINX-FSDSQADBSA-N
• (R)-endo-cis-2-Azabicyclo [3,3,0]octane-3-carboxylic acid
• FCH849694
• RP10127
• AB21139
• cisendooctahydrocyclopentabpyrrolecarboxylicacid
• (1R,3R,5R)-2-A
• (3Ar,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• AR-011/42531532
• Abo-cooh
• EN300-60148
• Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, (2S,3aS,6aS)-
• (2S,3aS,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• CS-15850
• SCHEMBL497178
• (2S,3as,6as)-octahydrocyclopenta[b]pyrrole-2-carboxylic-acid
• P19215
• Q27467510
• AKOS025401786
• (2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrole-2-carboxylicacid
• OQHKEWIEKYQINX-ACZMJKKPSA-N
• 109428-53-7
• DTXSID50911157
• (1s,3s,5s)-2-azabicyclo[3.3.0] octane-3-carboxylic acid
• CS-0055787
• 2-Azabicyclo(3.3.0)octane-3-carboxylic acid
• AC-25550
• DB-001105
• (2S,3aS,6aS)-octahydrocyclopenta(b)pyrrole-2-carboxylic acid
• (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid

• MDL： MFCD08669662
• Inchi： 1S/C8H13NO2/c10-8(11)7-4-5-2-1-3-6(5)9-7/h5-7,9H,1-4H2,(H,10,11)/t5-,6-,7-/m0/s1
• InChI Key： OQHKEWIEKYQINX-ACZMJKKPSA-N
• SMILES： OC([C@@H]1C[C@@H]2CCC[C@@H]2N1)=O

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.182 g/cm3
• Boiling Point: 304.3ºC at 760 mmHg
• Flash Point: 137.9ºC
• Refractive Index: 1.518
• PSA: 49.33000
• LogP: 0.93040

Additional information on (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid

(2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid and Its Significance in Modern Chemical Biology

CAS no. 109428-53-7 corresponds to the chiral compound (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid, a molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of octahydrocyclopenta[b]pyrroles, which are heterocyclic structures characterized by a seven-membered ring fused to a five-membered pyrrole ring. The specific stereochemistry of this compound, denoted by the (2S,3aS,6aS) configuration, plays a crucial role in its biological activity and interaction with target molecules.

The structural framework of (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid makes it an attractive scaffold for drug discovery and medicinal chemistry research. The presence of multiple stereocenters allows for the exploration of diverse pharmacological profiles, making it a valuable candidate for developing novel therapeutic agents. Recent studies have highlighted its potential in modulating various biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition.

In the realm of pharmaceutical research, the synthesis and characterization of chiral compounds like (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid are of paramount importance. The ability to control stereochemistry at multiple points in the molecule enables researchers to fine-tune its interactions with biological targets. This precision is essential for achieving high efficacy and minimizing side effects in drug development. Advanced synthetic methodologies have been employed to construct this complex scaffold efficiently, leveraging techniques such as asymmetric catalysis and chiral auxiliary strategies.

One of the most compelling aspects of (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid is its potential application in treating neurological disorders. Preclinical studies have demonstrated that derivatives of this compound can interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The unique binding profile of this molecule suggests that it may offer a novel approach to modulate neurotransmitter activity without the side effects associated with traditional treatments.

The carboxylic acid functionality at the 2-position of the pyrrole ring in (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid provides a versatile handle for further chemical modification. This allows medicinal chemists to introduce additional functional groups or linkages, thereby expanding the pharmacophoric space and enhancing biological activity. Such modifications can be tailored to improve solubility, bioavailability, and target specificity, making this compound a valuable building block for drug discovery programs.

Recent advancements in computational chemistry have further accelerated the development of derivatives based on (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid. Molecular modeling techniques have been used to predict how different structural modifications will affect binding affinity and selectivity. These predictions guide synthetic efforts and help optimize lead compounds for clinical trials. The integration of experimental data with computational methods has become indispensable in modern drug design.

The role of stereochemistry in determining biological activity cannot be overstated. The (2S,3aS,6aS) configuration of (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid is critical for its interaction with biological targets. Enantiomeric excess can significantly influence pharmacokinetic properties and therapeutic outcomes. Therefore, rigorous stereochemical control during synthesis is essential to ensure that only the active enantiomer is produced. Chiral resolution techniques and enantioselective synthesis have been developed to achieve this level of precision.

In conclusion, (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid (CAS no. 109428-53-7) represents a promising scaffold for developing novel therapeutics in chemical biology. Its unique structural features and stereochemical configuration make it an excellent candidate for modulating neurological pathways and other biological processes. Continued research into this compound and its derivatives will likely yield significant advancements in drug discovery and treatment strategies for various diseases.